1-Isopropyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea

• Molecular Formula: C13H17N3O2
• Molecular Weight: 247.29 g/mol
• IUPAC Name: 1-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)-3-propan-2-ylurea
• InChI: InChI=1S/C13H17N3O2/c1-8(2)14-13(18)15-10-4-5-11-9(7-10)3-6-12(17)16-11/h4-5,7-8H,3,6H2,1-2H3,(H,16,17)(H2,14,15,18)
• InChI Key: CDRGOZMJLJMMQH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)NC1=CC2=C(C=C1)NC(=O)CC2

Description

1-Isopropyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea is a useful research compound. Its molecular formula is C13H17N3O2 and its molecular weight is 247.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Amino-3,4-dihydrocarbostyril (1.6 g) is suspended in dry benzene (16 ml), and thereto is added dropwise a solution of isopropyl isocyanate (1.2 ml) in dry benzene (10 ml) with stirring at room temperature. The mixture is reacted at 50° to 60° C. for 3 hours. After the reaction, the resulting precipitate is separated by filtration, purified by silica gel column chromatography (solvent; chloroform:methanol=50:1), and recrystallized from ethanol to give 6-(3-isopropylureido)-3,4-dihydrocarbostyril (1.2 g) as colorless prisms, m.p. 252°-254° C.